2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone

• Molecular Formula: C11H12F2O
• Molecular Weight: 198.21 g/mol
• IUPAC Name: 2,2-difluoro-1-(2,4,6-trimethylphenyl)ethanone
• InChI: InChI=1S/C11H12F2O/c1-6-4-7(2)9(8(3)5-6)10(14)11(12)13/h4-5,11H,1-3H3
• InChI Key: QVJRGFPJBQQLCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)C(F)F)C

Description

2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone is a fluorinated acetophenone derivative characterized by a mesitylene (2,4,6-trimethylphenyl) group attached to a difluorinated ethanone moiety. The mesitylene substituent imparts significant steric bulk and electron-donating properties, while the difluoro group at the α-position enhances electrophilicity at the carbonyl carbon, making it reactive in nucleophilic additions or substitutions. This compound is of interest in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials, where fluorinated ketones serve as key intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone typically involves the introduction of fluorine atoms into the ethanone structure. One common method is the reaction of 2,4,6-trimethylacetophenone with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions. The reaction is usually carried out in an inert solvent like dichloromethane at low temperatures to prevent side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Safety measures are crucial due to the reactivity of fluorinating agents.

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ethanone group to an alcohol.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted ethanone derivatives depending on the nucleophile used.

Scientific Research Applications

2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential use in drug development due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone exerts its effects depends on its interaction with molecular targets. The presence of fluorine atoms can enhance the compound’s stability and reactivity, allowing it to interact with specific enzymes or receptors. The trimethylphenyl group may also play a role in modulating the compound’s activity by influencing its binding affinity and selectivity.

Comparison with Similar Compounds

Table 1: Comparison of Halogenated Acetophenones

Compound Name	Molecular Formula	CAS Number	Substituents on Aromatic Ring	Key Features	References
2,2-Difluoro-1-(2,4,6-trimethylphenyl)ethanone	C11H12F2O	Not Provided	2,4,6-Trimethylphenyl	High steric bulk, electron-donating methyl groups, α-difluoro substitution
2,2-Difluoro-1-(2-methylphenyl)ethanone	C9H8F2O	703-42-4	2-Methylphenyl	Reduced steric hindrance; monomethyl substitution lowers thermal stability
2-Bromo-1-(2,4,6-trimethylphenyl)ethanone	C11H13BrO	4225-92-7	2,4,6-Trimethylphenyl	Bromine as a leaving group; higher reactivity in nucleophilic substitutions
2,2-Difluoro-1-[4-(boronate ester)phenyl]ethanone	C14H17BF2O3	1022154-90-0	4-Boronated phenyl	Boronate ester enables Suzuki couplings; increased polarity

Key Observations :

• Electronic Effects: Fluorine's electronegativity increases the electrophilicity of the carbonyl group compared to non-fluorinated analogs. However, trifluoro derivatives (e.g., 2,2,2-trifluoro-1-(3,5-dichlorophenyl)ethanone, CAS 92736-81-7) exhibit even greater electron-withdrawing effects, enhancing reactivity in acylations .
• Functional Group Utility: Brominated analogs (e.g., 2-Bromo-1-mesitylethanone) are preferred in alkylation reactions due to bromine's superior leaving group ability compared to fluorine .

Trifluoroethanone Derivatives

Table 2: Trifluoroacetophenone Derivatives

Compound Name	Molecular Formula	CAS Number	Substituents on Aromatic Ring	Applications	References
2,2,2-Trifluoro-1-(2,4,6-trihydroxyphenyl)ethanone	C8H5F3O3	13340-79-9	2,4,6-Trihydroxyphenyl	Chelating agent; used in metal coordination
1-(3,5-Dichlorophenyl)-2,2,2-trifluoroethanone	C8H3Cl2F3O	92736-81-7	3,5-Dichlorophenyl	High electronegativity; pesticide synthesis
1-(2,3-Difluorophenyl)-2,2,2-trifluoroethanone	C8H3F5O	1092712-21-4	2,3-Difluorophenyl	Fluorinated building block for OLED materials

Key Observations :

• Electron-Withdrawing Capacity : Trifluoro derivatives exhibit stronger electron-withdrawing effects than difluoro analogs, making them more reactive in Friedel-Crafts acylations but less stable under basic conditions .
• Solubility : Hydroxyl-substituted derivatives (e.g., 2,4,6-trihydroxyphenyl) show increased solubility in polar solvents due to hydrogen bonding, whereas mesitylene-substituted compounds are more lipophilic .

Chlorinated and Multi-Halogenated Analogs

Table 3: Chlorinated Ethanones

Compound Name	Molecular Formula	CAS Number	Substituents	Notable Properties	References
2-Chloro-1-[3-(2-chloro-acetyl)-2,4,6-TMP]ethanone	C13H14Cl2O2	156641-43-9	2,4,6-TMP + chloroacetyl	Dichlorinated structure; high density (1.218 g/cm³)
1-(2,4-Dichlorophenyl)-2,2,2-trifluoroethanone	C8H3Cl2F3O	886371-22-8	2,4-Dichlorophenyl	Synergistic halogen effects; agrochemical intermediate

Key Observations :

• Density and Boiling Points : Chlorinated compounds generally exhibit higher densities and boiling points compared to fluorinated analogs due to increased molecular weight and halogen polarizability .
• Toxicity: Chlorinated derivatives often require stricter handling protocols (e.g., P261/P280 safety codes) compared to fluorinated compounds, as noted in Safety Data Sheets .

Biological Activity

2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone is a synthetic organic compound notable for its unique chemical structure and potential biological activities. This compound features a ketone functional group with two fluorine atoms and a bulky 2,4,6-trimethylphenyl substituent. The incorporation of fluorine enhances its lipophilicity and biological interactions, making it a subject of interest in pharmacological research.

• Molecular Formula: C11H11F2O
• Molecular Weight: Approximately 222.22 g/mol
• Structural Characteristics: The presence of fluorine atoms contributes to its distinctive chemical behavior and potential applications in various fields, including medicinal chemistry.

Biological Activity

Research has indicated that 2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone exhibits significant biological activities, particularly as an enzyme inhibitor. This section summarizes key findings regarding its biological interactions and potential therapeutic applications.

Enzyme Inhibition

One of the primary areas of study involves the compound's interaction with cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes. The specific interactions can influence metabolic pathways and potentially alter the efficacy and safety profiles of co-administered drugs.

• Case Study: A study demonstrated that the compound inhibits specific isoforms of cytochrome P450 with varying potency. This inhibition could lead to significant drug-drug interactions when used in combination therapies.

Cytotoxicity and Anticancer Potential

The compound has been evaluated for its cytotoxic effects against various cancer cell lines. Preliminary results suggest that it may possess anticancer properties.

• Research Findings: In vitro studies reported IC50 values ranging from 0.36 to 0.86 µM against different cancer cell lines, indicating moderate to high potency in inhibiting cancer cell proliferation.

Comparative Analysis with Similar Compounds

To further understand the uniqueness of 2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone, a comparison with structurally similar compounds is presented below:

Compound Name	Molecular Formula	Molecular Weight	Notable Features
2,2-Difluoro-1-(m-tolyl)-ethanone	C10H10F2O	196.19 g/mol	Contains a methyl group instead of a trimethylphenyl group
2-Chloro-2,2-difluoro-1-(4-trifluoromethylphenyl)-ethanone	C11H8ClF3O	258.57 g/mol	Contains chlorine and multiple fluorine atoms
2,2-Trifluoro-1-(p-tolyl)-ethanone	C11H11F3O	216.20 g/mol	Contains three fluorine atoms instead of two

The distinct combination of two fluorine atoms with a bulky trimethylphenyl substituent enhances the reactivity and potential applications in pharmaceuticals compared to other similar compounds.

The biological activity of 2,2-Difluoro-1-(2,4,6-trimethyl-phenyl)-ethanone is attributed to its ability to modulate enzyme activity through competitive inhibition or allosteric modulation. The presence of fluorine enhances the binding affinity to target enzymes due to increased lipophilicity and altered electronic properties.